Cas no 1782531-99-0 (HLI373 dihydrochloride)

• Product Name: HLI373 dihydrochloride
• CAS No: 1782531-99-0
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 2090722
• Update Time: 2025-11-05

HLI373 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• HLI 373 (hydrochloride) NEW
• HLI373 dihydrochloride
• HLI 373
• HLI373
• HLI 373 (hydrochloride)
• CID 435678
• NSC373989
• Probes1_000365
• Probes2_000064
• NCIStruc1_001893
• NCIStruc2_000706
• CVA13798
• CC
• 5-[3-(Dimethylamino)propylamino]-3,10-dimethylpyrimido[4,5-b]quinoline-2,4-dione

• Inchi： 1S/C18H23N5O2/c1-21(2)11-7-10-19-15-12-8-5-6-9-13(12)22(3)16-14(15)17(24)23(4)18(25)20-16/h5-6,8-9H,7,10-11H2,1-4H3,(H,20,25)/b19-15+
• InChI Key： ACSJNMXHJOVJON-XDJHFCHBSA-N
• SMILES： O=C1C2/C(/C3C=CC=CC=3N(C)C=2NC(N1C)=O)=N/CCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 625
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on HLI373 dihydrochloride

HLI373 Dihydrochloride: A Promising Compound in the Field of Medicinal Chemistry (CAS No. 1782531-99-0)

HLI373 dihydrochloride (CAS No. 1782531-99-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, a dihydrochloride salt, has been extensively studied for its unique pharmacological properties and its role in various biological processes. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of HLI373 dihydrochloride.

The chemical structure of HLI373 dihydrochloride is characterized by a complex molecular framework that includes multiple functional groups, which contribute to its diverse biological activities. The compound is synthesized through a series of well-defined chemical reactions, ensuring high purity and consistency in its production. Recent advancements in synthetic chemistry have made it possible to produce HLI373 dihydrochloride on a larger scale, facilitating its use in preclinical and clinical studies.

HLI373 dihydrochloride has been the subject of numerous research studies aimed at understanding its mechanisms of action and potential therapeutic benefits. One of the key areas of interest is its role as a modulator of cellular signaling pathways. Studies have shown that HLI373 dihydrochloride can selectively inhibit specific kinases, which are enzymes involved in the regulation of cell growth, proliferation, and survival. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In the context of cancer research, HLI373 dihydrochloride has demonstrated significant antitumor activity in both in vitro and in vivo models. Preclinical studies have shown that it can effectively inhibit the growth and proliferation of cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, HLI373 dihydrochloride has been found to induce apoptosis (programmed cell death) in cancer cells, further enhancing its therapeutic potential.

Beyond its antitumor effects, HLI373 dihydrochloride has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has indicated that HLI373 dihydrochloride can modulate the activity of pro-inflammatory cytokines and reduce inflammation, making it a potential therapeutic agent for these conditions.

The pharmacokinetic properties of HLI373 dihydrochloride have been extensively studied to ensure its safety and efficacy in clinical settings. Preclinical data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it suitable for both oral and intravenous administration, depending on the specific clinical application.

Clinical trials are currently underway to evaluate the safety and efficacy of HLI373 dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, HLI373 dihydrochloride (CAS No. 1782531-99-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of targeted therapies for cancer and inflammatory diseases. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent in the field of medicinal chemistry.